Cas no 19793-20-5 (19-Norandrostenediol)

• Product Name: 19-Norandrostenediol
• CAS No: 19793-20-5
• MF: C₁₈H₂₈O₂
• MW: 276.413725852966
• CID: 51388
• PubChem ID: 9835303
• Update Time: 2025-04-18

19-Norandrostenediol Chemical and Physical Properties

Names and Identifiers

• 19-Norandrostenediol
• 19-Nor-4-androstenediol
• Bolandiol
• Estr-4-ene-3b,17b-diol
• 19-Nor-4-androstene-3-b,17-b-diol
• (3S,8R,9S,10R,13S,14S,17S)-13-methyl-1,2,3,6,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,17-diol
• 19 NOR ANDROST 3,17 DIOL,PLANT STANDARD
• (3beta,17beta)-estr-4-ene-3,17-diol
• Bolandiol [INN]
• Norandrodiol Select 300
• UNII-49SD6G16U5
• Estr-4-ene-3β,17β-diol
• Δ4-Estrene-3β,17β-diol
• (3β,17β)-Estr-4-ene-3,17-diol
• 19-Norandrosta-4-ene-3β,17β-diol
• 19-nortestosterone-3beta,17beta-diol
• 49SD6G16U5
• DB01554
• 19793-20-5
• CHEBI:145661
• 3beta-dihydronandrolone
• CHEMBL307500
• CMXKUJNZWYTFJN-XFUVECHXSA-N
• 3.beta.,17.beta.-dihydroxyestr-4-ene
• Q4938924
• Estr-4-ene-3,17-diol, (3.beta.,17.beta.)-
• estr-4-ene-3beta,17beta-diol
• 19-NOR-4-ANDROSTENE-3.BETA.0,17.BETA.-DIOL
• 3beta,17beta-dihydroxyestr-4-ene
• BCP19711
• 4-norendiol
• NS00071783
• BOLANDIOL [MART.]
• bolandiolum
• 19-norandrosta-4-ene-3beta,17beta-diol
• (1S,3aS,3bR,7S,9aR,9bS,11aS)-11a-methyl-2,3,3a,3b,4,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-cyclopenta[a]phenanthrene-1,7-diol
• Bolandiol (1.0mg/ml in Acetonitrile)
• Estren
• DTXSID9041027
• SCHEMBL547771
• BOLANDIOL [MI]
• (3.BETA.,17.BETA.)-ESTR-4-ENE-3,17-DIOL
• 4-estren-3beta,17beta-diol
• 3.beta.-dihydronandrolone
• BOLANDIOL (MART.)
• DTXCID7021027
• (1S,2R,5S,10R,11S,14S,15S)-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-ene-5,14-diol
• 19-NOR-4-ANDROSTENE-3BETA0,17BETA-DIOL
• (1S,2R,5S,10R,11S,14S,15S)-15-methyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadec-6-ene-5,14-diol
• FN66092
• (1S,3aS,3bR,7S,9aR,9bS,11aS)-11a-methyl-2,3,3a,3b,4,5,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-cyclopenta(a)phenanthrene-1,7-diol
• ESTR-4-ENE-3,17-DIOL, (3BETA,17BETA)-
• (3beta,17beta)-Estr-4-ene-3,17-diol; Estr-4-ene-3beta,17beta-diol; 19-Nor-4-androstene-3beta,17beta-diol; Norandrodiol Select 300; delta4-Estrene-3beta,17beta-diol

• Inchi： 1S/C18H28O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h10,12-17,19-20H,2-9H2,1H3/t12-,13-,14+,15+,16-,17-,18-/m0/s1
• InChI Key： CMXKUJNZWYTFJN-XFUVECHXSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4=C[C@H](CC[C@@H]4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 276.20900
• Monoisotopic Mass: 276.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.14
• Melting Point: 169-172°
• Boiling Point: 431 °C at 760 mmHg
• Flash Point: 199.4 °C
• Refractive Index: 1.573
• PSA: 40.46000
• LogP: 3.28090

19-Norandrostenediol Security Information

• WGK Germany：1
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives